Cas no 86688-88-2 (1-1-(Phenylsulfonyl)-1H-pyrrol-2-ylethan-1-one)

• Product Name: 1-1-(Phenylsulfonyl)-1H-pyrrol-2-ylethan-1-one
• CAS No: 86688-88-2
• MF: C₁₂H₁₁NO₃S
• MW: 249.285641908646
• CID: 719962
• Update Time: 2026-04-29

1-1-(Phenylsulfonyl)-1H-pyrrol-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[1-(phenylsulfonyl)-1H-pyrrol-2-yl]-
• 1-[1-(benzenesulfonyl)pyrrol-2-yl]ethanone
• 1-[1-(PHENYLSULPHONYL)-1H-PYRROL-2-YL]ETHAN-1-ONE
• 2-Acetyl-1-(phenylsulfonyl)pyrrole
• 1-(Phenylsulfonyl)-2-acetylpyrrole
• 1-[1-(phenylsulfonyl)-1H-pyrrol-2-yl]-1-ethanone
• 1-[1-(Phenylsulfonyl)-1H-pyrrol-2-yl]ethan-1-one
• 1-[1-(phenylsulfonyl)-1H-pyrrol-2-yl]ethanone
• 1-[1-(phenylsulfonyl)pyrrol-2-yl]-1-ethanone
• 1-1-(Phenylsulfonyl)-1H-pyrrol-2-ylethan-1-one

• Inchi： InChI=1S/C12H11NO3S/c1-10(14)12-8-5-9-13(12)17(15,16)11-6-3-2-4-7-11/h2-9H,1H3
• InChI Key： HJDMXZKPGSYRAE-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CC=CN1S(=O)(=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 249.04600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.9

Experimental Properties

• Color/Form: Not determined
• Melting Point: 95-96 °C(lit.)
• PSA: 64.52000
• LogP: 3.00850
• Solubility: Not determined

1-1-(Phenylsulfonyl)-1H-pyrrol-2-ylethan-1-one Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38